CHROMIUM(III)
CHROMIUM(III)
Chromium, also known as CR(3+) or chromic ion, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Chromium has been found in human skin, liver and hair tissues, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid.
Chromium(3+) is a monoatomic trication and a chromium cation.
Chromium(3+) is a monoatomic trication and a chromium cation.
Brand Name:
Vulcanchem
CAS No.:
16065-83-1
VCID:
VC0093644
InChI:
InChI=1S/Cr/q+3
SMILES:
[Cr+3]
Molecular Formula:
Cr+3
Molecular Weight:
51.996 g/mol
CHROMIUM(III)
CAS No.: 16065-83-1
Main Products
VCID: VC0093644
Molecular Formula: Cr+3
Molecular Weight: 51.996 g/mol
| CAS No. | 16065-83-1 |
|---|---|
| Product Name | CHROMIUM(III) |
| Molecular Formula | Cr+3 |
| Molecular Weight | 51.996 g/mol |
| IUPAC Name | chromium(3+) |
| Standard InChI | InChI=1S/Cr/q+3 |
| Standard InChIKey | BFGKITSFLPAWGI-UHFFFAOYSA-N |
| SMILES | [Cr+3] |
| Canonical SMILES | [Cr+3] |
| Melting Point | 1900°C |
| Physical Description | Solid |
| Description | Chromium, also known as CR(3+) or chromic ion, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Chromium has been found in human skin, liver and hair tissues, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Chromium(3+) is a monoatomic trication and a chromium cation. |
| PubChem Compound | 27668 |
| Last Modified | Nov 11 2021 |
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